Detection of mercury(ii) based on Hg2+–DNA complexes inducing the aggregation of gold nanoparticles†
Chemical Communications Pub Date: 2008-03-10 DOI: 10.1039/B719856F
Abstract
A DNA–Au NP probe for sensing Hg2+ using the formation of DNA–Hg2+ complexes through

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